![molecular formula C22H19NO5 B6281220 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylfuran-2-carboxylic acid CAS No. 2138510-46-8](/img/no-structure.png)
5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylfuran-2-carboxylic acid
Description
The compound ®-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid and 5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid are structurally similar to the compound you mentioned. They are solid at room temperature .
Molecular Structure Analysis
The molecular structure of these compounds can be analyzed using various techniques. For example, elemental analyses were done using Perkin Elmer .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds include their molecular weight, melting point, and solubility. For example, the molecular weight of ®-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid is 353.42 , and its melting point is 178-180°C .Safety and Hazards
These compounds may pose certain hazards. For example, ®-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid has hazard statements H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylfuran-2-carboxylic acid' involves the protection of the amine group, followed by the coupling of the protected amine with the acid. The resulting intermediate is then deprotected to yield the final product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "3-methylfuran-2-carboxylic acid", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "Diisopropylethylamine", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to yield 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with methanesulfonyl chloride in the presence of triethylamine to yield 9-(methanesulfonyloxy)fluorene.", "9-(Methanesulfonyloxy)fluorene is reacted with N,N-dimethylformamide and diisopropylethylamine to yield N,N-dimethylformamide-protected 9-(methanesulfonyloxy)fluorene.", "3-methylfuran-2-carboxylic acid is activated with N,N'-dicyclohexylcarbodiimide and reacted with triethylamine to yield 3-methylfuran-2-carboxylic acid N,N'-dicyclohexylurea.", "N,N-dimethylformamide-protected 9-(methanesulfonyloxy)fluorene is reacted with 3-methylfuran-2-carboxylic acid N,N'-dicyclohexylurea in the presence of diisopropylethylamine to yield the protected intermediate.", "The protected intermediate is deprotected with hydrochloric acid and sodium bicarbonate to yield the final product, 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylfuran-2-carboxylic acid.", "The final product is isolated by extraction with ethyl acetate and water." ] } | |
CAS RN |
2138510-46-8 |
Product Name |
5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylfuran-2-carboxylic acid |
Molecular Formula |
C22H19NO5 |
Molecular Weight |
377.4 |
Purity |
95 |
Origin of Product |
United States |
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